Cas no 81569-47-3 (4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester)
81569-47-3 structure
Product Name:4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester
CAS No:81569-47-3
MF:C8H11NO2S
MW:185.24344086647
CID:708123
PubChem ID:13015586
Update Time:2025-04-19
4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester
- 4-Thiazolecarboxylicacid,5-ethyl-,ethylester(9CI)
- ethyl 5-ethyl-1,3-thiazole-4-carboxylate
- 81569-47-3
- 4-thiazolecarboxylic acid,5-ethyl-,ethyl ester
-
- Inchi: 1S/C8H11NO2S/c1-3-6-7(9-5-12-6)8(10)11-4-2/h5H,3-4H2,1-2H3
- InChI Key: MSNFYBUDOGRINS-UHFFFAOYSA-N
- SMILES: S1C=NC(C(=O)OCC)=C1CC
Computed Properties
- Exact Mass: 185.05104977g/mol
- Monoisotopic Mass: 185.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.4Ų
4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
81569-47-3 (4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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